Cas no 229007-89-0 (tert-butyl 6-bromo-2H-chromene-3-carboxylate)

• Product Name: tert-butyl 6-bromo-2H-chromene-3-carboxylate
• CAS No: 229007-89-0
• MF: C₁₄H₁₅BrO₃
• MW: 311.171103715897
• CID: 3915851
• Update Time: 2026-04-17

tert-butyl 6-bromo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-2H-chromene-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on tert-butyl 6-bromo-2H-chromene-3-carboxylate

Introduction to tert-butyl 6-bromo-2H-chromene-3-carboxylate (CAS No. 229007-89-0)

tert-butyl 6-bromo-2H-chromene-3-carboxylate (CAS No. 229007-89-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, offers a wide range of applications, from pharmaceutical development to advanced material synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of tert-butyl 6-bromo-2H-chromene-3-carboxylate, supported by the latest research findings.

The chemical structure of tert-butyl 6-bromo-2H-chromene-3-carboxylate is composed of a chromene core with a tert-butyl ester group and a bromine substituent at the 6-position. The chromene moiety, a seven-membered ring with a double bond and an oxygen atom, is a common scaffold in natural products and synthetic compounds due to its diverse biological activities. The tert-butyl ester group provides stability and solubility, making it an attractive choice for various chemical transformations. The bromine substituent, on the other hand, introduces reactivity and versatility, enabling the compound to participate in a wide array of chemical reactions.

In terms of synthesis, tert-butyl 6-bromo-2H-chromene-3-carboxylate can be prepared through several well-established routes. One common method involves the reaction of 6-bromo-2H-chromen-3-one with tert-butanol in the presence of an acid catalyst. This reaction typically proceeds via an esterification mechanism, yielding the desired product with high purity and yield. Another approach involves the bromination of tert-butyl 2H-chromene-3-carboxylate using N-bromosuccinimide (NBS) or bromine in an appropriate solvent. These synthetic strategies have been extensively studied and optimized to ensure reproducibility and scalability in both laboratory and industrial settings.

The physical properties of tert-butyl 6-bromo-2H-chromene-3-carboxylate are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 110°C to 115°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and chemical reactions.

In the realm of medicinal chemistry, tert-butyl 6-bromo-2H-chromene-3-carboxylate has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit kinases associated with cancer progression. The bromine substituent plays a crucial role in enhancing the binding affinity and selectivity of the compound towards its target proteins.

Beyond its medicinal applications, tert-butyl 6-bromo-2H-chromene-3-carboxylate has found utility in materials science. Its chromene core can be functionalized to create luminescent materials with tunable emission properties. These materials have potential applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, the tert-butyl ester group can be hydrolyzed under controlled conditions to generate carboxylic acid derivatives, which can be further modified for use in polymer synthesis or surface functionalization.

The safety profile of tert-butyl 6-bromo-2H-chromene-3-carboxylate is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, tert-butyl 6-bromo-2H-chromene-3-carboxylate (CAS No. 229007-89-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and materials science.